Cas no 1164484-98-3 ((2E)-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one)

(2E)-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one is a chalcone derivative featuring a furan and naphthalene moiety, imparting unique electronic and structural properties. Its conjugated system enhances photophysical characteristics, making it suitable for applications in organic electronics and optoelectronic materials. The compound exhibits strong π-π interactions due to the naphthalene ring, improving stability in solid-state applications. Its furan group introduces heteroatom functionality, facilitating further chemical modifications. This chalcone derivative is of interest in synthetic chemistry for its potential as a precursor in heterocyclic synthesis and as a ligand in coordination chemistry. Its well-defined structure allows for precise studies in structure-activity relationships and material science.
(2E)-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one structure
1164484-98-3 structure
Product Name:(2E)-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one
CAS No:1164484-98-3
MF:C17H12O2
MW:248.275984764099
CID:4574417
Update Time:2025-06-15

(2E)-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one
    • Inchi: 1S/C17H12O2/c18-17(16-9-10-19-12-16)8-6-13-5-7-14-3-1-2-4-15(14)11-13/h1-12H/b8-6+
    • InChI Key: GVRRNXHKGSQJBT-SOFGYWHQSA-N
    • SMILES: C(C1C=COC=1)(=O)/C=C/C1=CC=C2C(=C1)C=CC=C2

(2E)-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
9M-921-1MG
(E)-1-(3-furyl)-3-(2-naphthyl)-2-propen-1-one
1164484-98-3 >90%
1mg
£28.00 2025-02-08
Key Organics Ltd
9M-921-5MG
(E)-1-(3-furyl)-3-(2-naphthyl)-2-propen-1-one
1164484-98-3 >90%
5mg
£35.00 2025-02-08
Key Organics Ltd
9M-921-10MG
(E)-1-(3-furyl)-3-(2-naphthyl)-2-propen-1-one
1164484-98-3 >90%
10mg
£48.00 2025-02-08
Key Organics Ltd
9M-921-0.5G
(E)-1-(3-furyl)-3-(2-naphthyl)-2-propen-1-one
1164484-98-3 >90%
0.5g
£385.00 2025-02-08
Key Organics Ltd
9M-921-1G
(E)-1-(3-furyl)-3-(2-naphthyl)-2-propen-1-one
1164484-98-3 >90%
1g
£770.00 2025-02-08
Key Organics Ltd
9M-921-5G
(E)-1-(3-furyl)-3-(2-naphthyl)-2-propen-1-one
1164484-98-3 >90%
5g
£3080.00 2025-02-08
Key Organics Ltd
9M-921-10G
(E)-1-(3-furyl)-3-(2-naphthyl)-2-propen-1-one
1164484-98-3 >90%
10g
£5775.00 2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00913093-1g
(2E)-1-(Furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one
1164484-98-3 90%
1g
¥4193.0 2023-04-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1618086-1mg
(E)-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one
1164484-98-3 98%
1mg
¥464.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1618086-5mg
(E)-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one
1164484-98-3 98%
5mg
¥661.00 2024-08-09

Additional information on (2E)-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one

Chemical Profile of (2E)-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one (CAS No. 1164484-98-3)

(2E-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one) is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique molecular architecture and potential biological activities. This heterocyclic compound features a conjugated system comprising a furan ring and a naphthalene moiety, linked through an α,β-unsaturated carbonyl group. Such structural motifs are frequently explored in medicinal chemistry for their ability to modulate biological pathways, particularly in the context of enzyme inhibition and receptor binding.

The compound's molecular formula, C₁₅H₁₀O₂, reflects its aromaticity and the presence of oxygen in the furan ring. The conjugation between the furan and naphthalene rings likely contributes to its electronic properties, making it a candidate for applications in photochemical reactions and as a building block for more complex molecules. In recent years, there has been growing interest in leveraging such structural features to develop novel therapeutic agents.

One of the most compelling aspects of (2E-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one) is its potential as a scaffold for drug discovery. The combination of a furan ring, known for its bioisosteric properties with oxygen-containing heterocycles like pyrroles and thiophenes, with a naphthalene group, which is a common pharmacophore in many approved drugs, creates a versatile platform for molecular design. This dual functionality has been exploited in several studies aimed at identifying compounds with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. Molecular docking studies suggest that it may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. For instance, preliminary data indicate that derivatives of this compound exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—a class of signaling molecules involved in pain and inflammation.

The synthesis of (2E-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one) presents an interesting challenge due to the need to establish multiple bonds between the furan and naphthalene units while maintaining the conjugated system's integrity. Common synthetic strategies include cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, followed by functionalization steps to introduce the carbonyl group at the appropriate position. These synthetic routes highlight the compound's synthetic accessibility, which is crucial for further derivatization and optimization.

In vitro studies have begun to uncover the biological profile of this compound. Initial assays have shown modest activity against certain cancer cell lines, suggesting potential therapeutic applications in oncology. The ability of (2E-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one) to induce apoptosis or inhibit proliferation in these cells may be linked to its ability to disrupt key signaling pathways. Further investigation into its mechanism of action could pave the way for the development of novel anticancer agents.

The structural features of this compound also make it an attractive candidate for exploring photophysical properties. The presence of both electron-donating (furan) and electron-withdrawing (naphthalene) groups can lead to interesting charge transfer phenomena, which are relevant in areas such as organic electronics and photodynamic therapy. Researchers are currently exploring how modifications to this core structure can enhance these properties, potentially leading to applications beyond traditional pharmaceuticals.

The growing body of research on (2E-1-(furan-3-yl)-3-(naphthalen-2-yl)prop-2-en-1-one) underscores its significance as a chemical entity with broad utility. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, it is likely that this compound will play an increasingly important role in both academic research and industrial applications. Future studies may focus on optimizing its pharmacokinetic properties or expanding its scope through combinatorial chemistry approaches.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.